Cas no 80337-66-2 ( )

• Product name: &nbsp
• CAS No: 80337-66-2
• MF: C₁₂H₁₈ClN₄OS₃
• MW: 365.945517063141
• CID: 985470
• PubChem ID: 149816

  Chemical and Physical Properties

Names and Identifiers

• 3-[[2-(2-amino-1,3-thiazol-4-yl)-1,3-thiazole-4-carbonyl]amino]propyl-dimethylsulfanium,chloride
• Sulfonium, (3-(((2'-amino(2,4'-bithiazol)-4-yl)carbonyl)amino)propyl)dimethyl-, chloride
• NSC 359280
• 80337-66-2
• NSC-359280
• (3-(((2'-Amino(2,4'-bithiazol)-4-yl)carbonyl)amino)propyl)dimethylsulfonium chloride
• NSC359280
•  

• Inchi： InChI=1S/C12H16N4OS3.ClH/c1-20(2)5-3-4-14-10(17)8-6-18-11(15-8)9-7-19-12(13)16-9;/h6-7H,3-5H2,1-2H3,(H2-,13,14,16,17);1H
• InChI Key： WLULKYBTJBXUMY-UHFFFAOYSA-N
• SMILES： C[S+](C)CCCNC(=O)C1=CSC(=N1)C2=CSC(=N2)N.[Cl-]

Computed Properties

• Exact Mass: 364.0253024g/mol
• Monoisotopic Mass: 364.0253024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų